![molecular formula C14H13N3O3S B2426314 6-Amino-2-methoxy-5-[(4-methylphenyl)sulfonyl]nicotinonitrile CAS No. 338774-42-8](/img/structure/B2426314.png)
6-Amino-2-methoxy-5-[(4-methylphenyl)sulfonyl]nicotinonitrile
Description
6-Amino-2-methoxy-5-[(4-methylphenyl)sulfonyl]nicotinonitrile is a chemical compound with the molecular formula C14H13N3O3S . It has an average mass of 303.336 Da and a monoisotopic mass of 303.067749 Da .
Molecular Structure Analysis
The molecular structure of 6-Amino-2-methoxy-5-[(4-methylphenyl)sulfonyl]nicotinonitrile is defined by its molecular formula, C14H13N3O3S . This suggests that it contains 14 carbon atoms, 13 hydrogen atoms, 3 nitrogen atoms, 3 oxygen atoms, and 1 sulfur atom .Scientific Research Applications
Antimicrobial Activity
6-Amino-2-methoxy-5-[(4-methylphenyl)sulfonyl]nicotinonitrile and its derivatives have been researched for their antimicrobial properties. Studies have shown that these compounds exhibit activity against various strains of bacteria and fungi, as evidenced by a study synthesizing similar compounds and testing their antimicrobial effectiveness (Guna, Bhadani, Purohit, & Purohit, 2015).
Antiprotozoal Activity
Research has also been conducted on the antiprotozoal activity of compounds related to 6-Amino-2-methoxy-5-[(4-methylphenyl)sulfonyl]nicotinonitrile. These compounds have demonstrated efficacy in vitro against Trypanosoma b.rhodesiense and P. falciparum, and in vivo effectiveness in a mouse model for T. b. r. (Ismail et al., 2003).
Corrosion Inhibition
Certain derivatives of this compound have been studied for their corrosion inhibition properties. For example, pyridine derivatives including similar compounds have shown significant inhibitory effects on steel corrosion in acidic environments, indicating their potential use in industrial applications (Ansari, Quraishi, & Singh, 2015).
Synthesis of Pharmacologically Active Compounds
Research has been done on the synthesis of pharmacologically active indoles using similar compounds. These compounds have been tested for various biological activities, including anti-inflammatory and antispasmodic activities (Hishmat et al., 1999).
properties
IUPAC Name |
6-amino-2-methoxy-5-(4-methylphenyl)sulfonylpyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O3S/c1-9-3-5-11(6-4-9)21(18,19)12-7-10(8-15)14(20-2)17-13(12)16/h3-7H,1-2H3,(H2,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQLDMIDQMAYVKX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=C(N=C(C(=C2)C#N)OC)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amino-2-methoxy-5-[(4-methylphenyl)sulfonyl]nicotinonitrile | |
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